Cas no 2097970-39-1 ((1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol)
2097970-39-1 structure
Product Name:(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol
CAS No:2097970-39-1
MF:C11H12FN3O
MW:221.230885505676
CID:5723595
PubChem ID:121213329
Update Time:2023-10-26
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- [1-(2-fluoroethyl)-3-pyridin-2-ylpyrazol-4-yl]methanol
- 2097970-39-1
- F2198-4823
- (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol
- AKOS026723795
- 1H-Pyrazole-4-methanol, 1-(2-fluoroethyl)-3-(2-pyridinyl)-
-
- Inchi: 1S/C11H12FN3O/c12-4-6-15-7-9(8-16)11(14-15)10-3-1-2-5-13-10/h1-3,5,7,16H,4,6,8H2
- InChI Key: DVOBXRLJMSOCLP-UHFFFAOYSA-N
- SMILES: FCCN1C=C(CO)C(C2C=CC=CN=2)=N1
Computed Properties
- Exact Mass: 221.09644018g/mol
- Monoisotopic Mass: 221.09644018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 420.7±45.0 °C(Predicted)
- pka: 13.42±0.10(Predicted)
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F119226-100mg |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1h-pyrazol-4-yl)methanol |
2097970-39-1 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F119226-500mg |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1h-pyrazol-4-yl)methanol |
2097970-39-1 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | F119226-1g |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1h-pyrazol-4-yl)methanol |
2097970-39-1 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F2198-4823-0.25g |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol |
2097970-39-1 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2198-4823-0.5g |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol |
2097970-39-1 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2198-4823-1g |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol |
2097970-39-1 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2198-4823-2.5g |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol |
2097970-39-1 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2198-4823-5g |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol |
2097970-39-1 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2198-4823-10g |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol |
2097970-39-1 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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